2,5-Diamino-4-methylbenzoic acid
Description
2,5-Diamino-4-methylbenzoic acid is a substituted benzoic acid derivative featuring two amino groups at positions 2 and 5 and a methyl group at position 4 on the aromatic ring. Its molecular formula is C₈H₁₀N₂O₂, with a molecular weight of 166.18 g/mol (calculated). Substituted benzoic acids are widely studied for their roles in pharmaceuticals, agrochemicals, and materials science due to their tunable electronic and steric properties .
Properties
CAS No. |
13066-80-3 |
|---|---|
Molecular Formula |
C8H10N2O2 |
Molecular Weight |
166.18 |
IUPAC Name |
2,5-diamino-4-methylbenzoic acid |
InChI |
InChI=1S/C8H10N2O2/c1-4-2-7(10)5(8(11)12)3-6(4)9/h2-3H,9-10H2,1H3,(H,11,12) |
InChI Key |
IFVDDBUJAQYYBC-UHFFFAOYSA-N |
SMILES |
CC1=C(C=C(C(=C1)N)C(=O)O)N |
Synonyms |
2,5-Diamino-4-methylbenzoic acid |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analogs and Substituent Effects
Key structural analogs include:
Key Observations:
- Substituent Position: The 2,5-diamino-4-methyl configuration in the target compound distinguishes it from the 3,5-diamino-4-methyl isomer. Amino groups in ortho (2) and para (5) positions may enhance hydrogen bonding and solubility compared to meta (3,5) positions, though steric hindrance could reduce reactivity .
- Electronic Effects: Amino groups are strong electron donors, increasing the electron density of the aromatic ring. This contrasts with hydroxy groups (e.g., 2,5-dihydroxybenzoic acid), which are less electron-donating due to resonance effects .
Physicochemical Properties
- 3,5-Diamino-4-methylbenzoic acid (CAS 6633-36-9): Purity 97%; solid at room temperature. No reported melting point or solubility data .
- p-(Dimethylamino)benzoic acid (CAS 619-84-1): Melting point 238–242°C; used in esterification reactions .
- 2,5-Dihydroxybenzoic acid: Known for its role in salicylic acid derivatives, with a melting point of ~210°C .
The absence of data for 2,5-diamino-4-methylbenzoic acid highlights a gap in the literature, necessitating extrapolation from analogs. For instance, its amino groups likely increase water solubility compared to methyl-dominated analogs like 4-amino-2,5-dimethylbenzoic acid .
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